O-Triphenylmethoxy Quetiapine
O-Triphenylmethoxy Quetiapine
Brand Name:
Vulcanchem
CAS No.:
844639-06-1
VCID:
VC0047911
InChI:
InChI=1S/C40H39N3O2S/c1-4-14-32(15-5-1)40(33-16-6-2-7-17-33,34-18-8-3-9-19-34)45-31-30-44-29-28-42-24-26-43(27-25-42)39-35-20-10-12-22-37(35)46-38-23-13-11-21-36(38)41-39/h1-23H,24-31H2
SMILES:
C1CN(CCN1CCOCCOC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C5=NC6=CC=CC=C6SC7=CC=CC=C75
Molecular Formula:
C40H39N3O2S
Molecular Weight:
625.831
O-Triphenylmethoxy Quetiapine
CAS No.: 844639-06-1
Reference Standards
VCID: VC0047911
Molecular Formula: C40H39N3O2S
Molecular Weight: 625.831
| CAS No. | 844639-06-1 |
|---|---|
| Product Name | O-Triphenylmethoxy Quetiapine |
| Molecular Formula | C40H39N3O2S |
| Molecular Weight | 625.831 |
| IUPAC Name | 6-[4-[2-(2-trityloxyethoxy)ethyl]piperazin-1-yl]benzo[b][1,4]benzothiazepine |
| Standard InChI | InChI=1S/C40H39N3O2S/c1-4-14-32(15-5-1)40(33-16-6-2-7-17-33,34-18-8-3-9-19-34)45-31-30-44-29-28-42-24-26-43(27-25-42)39-35-20-10-12-22-37(35)46-38-23-13-11-21-36(38)41-39/h1-23H,24-31H2 |
| Standard InChIKey | WQIGEAROXHRMLY-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCOCCOC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C5=NC6=CC=CC=C6SC7=CC=CC=C75 |
| Synonyms | 11-[4-[2-(2-Trityloxyethoxy)ethyl]piperazin-1-yl]dibenzo[b,f][a,4]thiazepine; 11-[4-[2-[2-(Triphenylmethoxy)ethoxy]ethyl]-1-piperazinyl]-dibenzo[b,f][1,4]thiazepine |
| PubChem Compound | 91757608 |
| Last Modified | Nov 11 2021 |
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